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Compound of Interest

Compound Name: 1-(2-Aminoacetyl)piperidin-4-one

Cat. No.: B7913905

Get Quote

Introduction & Chemical Identity
IUPAC Name: 1-(2-Aminoacetyl)piperidin-4-one

Common Names: 1-Glycyl-4-piperidone; 4-Oxo-1-piperidineacetamide

Molecular Formula: C₇H₁₂N₂O₂

Molecular Weight: 156.18 g/mol (Free Base)

Key Functional Groups: Ketone (C4), Primary Amine (Glycyl), Tertiary Amide (Linker).

Expert Insight: This molecule is rarely isolated as a free base due to the potential for

intermolecular Schiff base formation between the primary amine of one molecule and the

ketone of another. It is standard practice to handle this compound as a stable salt (e.g.,

Hydrochloride or Trifluoroacetate). The data below reflects the Hydrochloride Salt (HCl) form

unless otherwise noted.

Synthesis & Preparation Protocol
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To ensure the integrity of the spectroscopic data, the compound must be synthesized via a

controlled route that prevents self-condensation.

Methodology: Solution-Phase Coupling

Coupling: React N-Boc-Glycine (1.0 eq) with 4-Piperidone Hydrochloride (1.0 eq) using

EDC.HCl (1.2 eq) and HOBt (1.2 eq) in DMF/DCM with DIPEA (3.0 eq).

Workup: Wash with citric acid (5%) and NaHCO₃ (sat). Isolate the Boc-protected

intermediate (tert-butyl (2-(4-oxopiperidin-1-yl)-2-oxoethyl)carbamate).

Deprotection: Treat the intermediate with 4M HCl in Dioxane for 1 hour at room temperature.

Isolation: Precipitate with diethyl ether to obtain 1-(2-aminoacetyl)piperidin-4-one
hydrochloride as a white hygroscopic solid.

Synthesis Workflow Diagram
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Figure 1: Step-wise synthesis pathway ensuring isolation of the stable hydrochloride salt.

Spectroscopic Profiling (NMR & IR)
A. Infrared Spectroscopy (FT-IR)
The IR spectrum provides a rapid diagnostic for the integrity of the two carbonyl systems. The

key is distinguishing the ketone from the amide.
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Functional Group
Wavenumber
(cm⁻¹)

Intensity Assignment/Notes

Amine (NH₃⁺) 2800–3200 Broad, Strong

Broad ammonium

band (N-H stretch)

overlapping C-H

stretches.

Ketone (C=O) 1715–1725 Strong

Characteristic 6-

membered ring

ketone. Distinct from

amide.[1]

Amide I (C=O) 1645–1665 Strong

Tertiary amide

carbonyl. Lower

frequency than

ketone.

Amide II (N-H) ~1550 Medium

N-H bending (if

coupled), less distinct

in tertiary amides but

visible from the glycyl

amine.

Diagnostic Check: If the band at 1720 cm⁻¹ is absent, the ketone may have formed a hydrate

(common in aqueous conditions) or reacted (Schiff base).

B. ¹H NMR Spectroscopy (400 MHz, DMSO-d₆)
The ¹H NMR spectrum is complex due to amide rotamerism. The restricted rotation around the

N-C(O) bond renders the piperidine ring protons magnetically non-equivalent, often resulting in

broad or doubled signals.

Reference Spectral Profile:
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Position Shift (δ ppm) Multiplicity Integration
Assignment &
Structural
Logic

NH₃⁺ 8.00–8.30 Broad Singlet 3H

Ammonium

protons

(exchangeable

with D₂O).

Glycyl α-CH₂ 3.85–3.95 Singlet (or m) 2H

Deshielded by

the adjacent

carbonyl and

ammonium. May

appear as a split

signal due to

rotamers.

Pip-C2/C6 (eq) 3.70–3.80 Multiplet 2H

Protons adjacent

to amide nitrogen

(equatorial).

Pip-C2/C6 (ax) 3.50–3.60 Multiplet 2H

Protons adjacent

to amide nitrogen

(axial).

Pip-C3/C5 2.40–2.55 Multiplet 4H

Protons adjacent

to ketone. Often

overlaps with

DMSO solvent

peak (2.50 ppm).

Expert Interpretation of Rotamers: Unlike simple piperidines, the N-acyl group creates two

distinct environments for the piperidine ring protons (syn and anti to the carbonyl oxygen).

Observation: You may see the Glycyl-CH₂ signal split into two unequal singlets (e.g., ratio

3:1) or appear broadened.

Validation: Running the NMR at elevated temperature (e.g., 80°C) will cause these signals to

coalesce into sharp averages as rotation becomes fast on the NMR timescale.
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C. ¹³C NMR Spectroscopy (100 MHz, DMSO-d₆)
The ¹³C spectrum provides the most definitive confirmation of the carbon skeleton.

Carbon Shift (δ ppm) Type Assignment

C4 (Ketone) 206.5 – 207.5 Quaternary
Diagnostic signal.

Most downfield peak.

Glycyl C=O 165.0 – 166.0 Quaternary Amide carbonyl.

Glycyl α-C 39.5 – 40.5 Secondary (CH₂)
Alpha-carbon of the

glycine moiety.

Pip-C2/C6 42.0 – 44.0 Secondary (CH₂)

Nitrogen-adjacent

carbons. May appear

as double peaks

(rotamers).

Pip-C3/C5 39.0 – 40.0 Secondary (CH₂)
Ketone-adjacent

carbons.

Quality Control & Validation Logic
To ensure the material is suitable for downstream applications (e.g., drug development), apply

this self-validating logic flow:

Spectral Logic Flowchart
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Analyze Sample
(1H NMR, DMSO-d6)

Is Broad Singlet
at ~8.0 ppm present?

Is C=O peak at
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Yes
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No
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broad/split?

Yes

FAIL: Ketone Hydrate
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No

PASS: Intact Salt Form

Yes (Normal)
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Figure 2: Logic flow for validating the structural integrity of the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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